Indolizin-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: indolizin-2-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C18H18N2OS2/c21-18(14-12-15-4-1-2-7-20(15)13-14)19-8-6-17(23-11-9-19)16-5-3-10-22-16/h1-5,7,10,12-13,17H,6,8-9,11H2
• InChI Key: VCFBFQWGQVRMBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)C3=CN4C=CC=CC4=C3
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

Indolizin-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicinal chemistry due to its unique structure and properties.

Scientific Research Applications

Synthesis and Biological Activity

• Anticancer and Antimicrobial Agents : A novel series of derivatives related to the core structure of Indolizin-2-yl compounds were synthesized and evaluated for their anticancer activity against the MCF-7 cell line (breast carcinoma) and antimicrobial activity against bacteria like Staphylococcus aureus and Escherichia coli, as well as fungi like Candida albicans. Some compounds showed potent cytotoxicity and moderate antibacterial and antifungal activities, suggesting their potential as therapeutic agents (Naik, Mahanthesha, & Suresh, 2022).

Molecular Modification for Enhanced Activity

• Inhibition of Human Farnesyltransferase : The structural modification of new substituted indolizin-3-yl(phenyl)methanones has been explored for improving human farnesyltransferase inhibition, a target for anticancer therapy. Certain analogs demonstrated significant inhibition potential, highlighting the importance of structural modification in enhancing biological activity (Dumea et al., 2014).

Structural and Electronic Properties

• Molecular Modeling and Experimental Studies : Investigations on pyridylindolizine derivatives containing phenyl and phenacyl groups have been conducted to compare theoretical models with experimental data, providing insights into the molecular structure, electronic properties, and potential activity of these compounds. Such studies aid in understanding the physicochemical properties and designing more effective molecules (Cojocaru et al., 2013).

Drug Design and Synthesis Challenges

• Diverse Synthetic Approaches : Research has been directed towards the development of novel synthetic methodologies for indolizine derivatives, showcasing a variety of synthetic strategies that lead to the formation of complex molecules with potential biological activities. These studies highlight the versatility and challenges in the synthesis of indolizine-based compounds and their relevance in drug discovery (Bhattacharya et al., 2001).